S-(2-acetamidoethyl) 3-hydroxybutanethioate

• Molecular Formula: C8H15NO3S
• Molecular Weight: 205.28 g/mol
• IUPAC Name: S-(2-acetamidoethyl) 3-hydroxybutanethioate
• InChI: InChI=1S/C8H15NO3S/c1-6(10)5-8(12)13-4-3-9-7(2)11/h6,10H,3-5H2,1-2H3,(H,9,11)
• InChI Key: ZVRHLXCHWBCWPM-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)SCCNC(=O)C)O

Description

S-(2-acetamidoethyl) 3-hydroxybutanethioate: is a chemical compound that has garnered interest in various scientific fields due to its unique structure and properties

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of S-(2-acetamidoethyl) 3-hydroxybutanethioate typically involves the reaction of (S)-3-hydroxybutyric acid with acetylcysteamine in the presence of a coupling reagent . The reaction conditions include maintaining an appropriate temperature and pH to ensure the successful formation of the desired product.

Industrial Production Methods: While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, using industrial-grade reagents, and employing large-scale reactors to produce the compound in bulk.

Chemical Reactions Analysis

Types of Reactions: S-(2-acetamidoethyl) 3-hydroxybutanethioate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Various nucleophiles or electrophiles can be used depending on the desired substitution reaction.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound.

Scientific Research Applications

S-(2-acetamidoethyl) 3-hydroxybutanethioate has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis to create complex molecules.

Biology: Studied for its potential role in biochemical pathways and interactions with biological molecules.

Medicine: Investigated for its potential therapeutic properties and interactions with biological targets.

Mechanism of Action

The mechanism of action of S-(2-acetamidoethyl) 3-hydroxybutanethioate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and influencing biochemical processes. The exact molecular targets and pathways depend on the specific context of its application.

Comparison with Similar Compounds

(S)-3-Hydroxybutyric acid: A precursor in the synthesis of S-(2-acetamidoethyl) 3-hydroxybutanethioate.

Acetylcysteamine: Another precursor used in the synthesis process.

3-Hydroxy-N-(4-methoxyphenyl)-(3S)-butanamide: A compound synthesized using similar reagents and conditions.

Uniqueness: this compound is unique due to its specific structure, which imparts distinct chemical and biological properties